
Application Notes and Protocols for Gamma-Ray
Spectroscopy of Carbon-15 Decay

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1200482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the gamma-ray spectroscopy of

Carbon-15 (¹⁵C) decay, including key decay data, experimental protocols for measurement,

and visualizations of the decay process and experimental workflow. This information is valuable

for researchers in nuclear physics, radiochemistry, and related fields, as well as for

professionals involved in drug development utilizing isotopic labeling.

Introduction
Carbon-15 is a short-lived radioisotope of carbon with a half-life of approximately 2.449

seconds.[1] It undergoes beta-minus (β⁻) decay, transforming into the stable isotope Nitrogen-

15 (¹⁵N). This decay process can populate excited states of the ¹⁵N nucleus, which then de-

excite by emitting gamma rays. Gamma-ray spectroscopy is a crucial technique for studying

the nuclear structure of ¹⁵N by precisely measuring the energies and intensities of these

emitted gamma rays.

Decay Characteristics of Carbon-15
Carbon-15 decays 100% via β⁻ decay to various energy levels in Nitrogen-15. The subsequent

de-excitation of these levels produces a characteristic gamma-ray spectrum. The primary beta

decay branches populate the ground state and the first excited state of ¹⁵N.
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The beta decay of ¹⁵C populates several excited states in ¹⁵N. The key quantitative data from

studies of ¹⁵C decay, primarily from the work of Alburger and Millener (1979), are summarized

in the table below.[1][2][3]

Decay to ¹⁵N Level
(keV)

Jπ of ¹⁵N Level Beta Branch (%) log ft

Ground State 1/2⁻ 36.8 ± 0.8 5.99 ± 0.03

5298.87 ± 0.15 1/2⁺ 63.2 ± 0.8 4.11 ± 0.01

Jπ represents the spin and parity of the nuclear state. log ft is a measure of the probability of a

beta decay transition.

Experimental Protocol: Gamma-Ray Spectroscopy
of ¹⁵C Decay
This protocol outlines a typical experimental setup and procedure for the measurement of

gamma rays emitted following the beta decay of ¹⁵C. The methodology is based on the

established techniques of gamma-ray spectroscopy using high-resolution germanium

detectors.[4][5][6]

Objective: To measure the energy and intensity of gamma rays emitted from the de-excitation

of ¹⁵N levels populated by the β⁻ decay of ¹⁵C.

Materials and Equipment:

Production source for ¹⁵C (e.g., from a particle accelerator via a nuclear reaction)

High-Purity Germanium (HPGe) or Lithium-Drifted Germanium (Ge(Li)) detector[4][7]

Lead shielding for the detector

NIM (Nuclear Instrument Module) bin with appropriate modules:

Preamplifier
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Spectroscopy Amplifier

High Voltage Power Supply

Multichannel Analyzer (MCA)

Data Acquisition (DAQ) system and software

Standard calibration sources with known gamma-ray energies and intensities (e.g., ⁶⁰Co,

¹³⁷Cs, ¹⁵²Eu)

Procedure:

Production of Carbon-15: Produce ¹⁵C through a suitable nuclear reaction. A common

method is the ¹⁴C(d,p)¹⁵C reaction, where a deuteron beam from an accelerator impinges on

a Carbon-14 target.

Experimental Setup:

Position the HPGe/Ge(Li) detector in close proximity to the ¹⁵C source to maximize

detection efficiency.

Surround the detector with lead shielding to minimize background radiation from external

sources.

Connect the detector to the preamplifier, which is then connected to the spectroscopy

amplifier.

Place the electronic modules in the NIM bin and ensure proper connections. The output of

the amplifier is fed into the MCA.

Connect the MCA to the DAQ computer.

Energy and Efficiency Calibration:

Before the experiment, perform an energy and efficiency calibration of the detector

system.
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Place standard calibration sources at the same position where the ¹⁵C source will be

located.

Acquire gamma-ray spectra for each calibration source for a sufficient amount of time to

obtain good statistics.

Identify the photopeaks corresponding to the known gamma-ray energies of the calibration

sources.

Generate an energy calibration curve (channel number vs. energy) and an efficiency

calibration curve (detection efficiency vs. energy).

Data Acquisition:

Place the activated ¹⁵C source in the measurement position.

Start the data acquisition. Given the short half-life of ¹⁵C, the measurement time should be

optimized to collect sufficient statistics while accounting for the rapid decay. This may

involve cyclic activation and measurement.

Record the gamma-ray spectrum for a predetermined duration.

Data Analysis:

Identify the full-energy peaks in the acquired spectrum corresponding to the gamma rays

emitted from the de-excitation of ¹⁵N.

Use the energy calibration curve to determine the precise energy of each gamma ray.

Calculate the net area under each photopeak to determine the number of detected gamma

rays.

Correct the peak areas for the detection efficiency using the efficiency calibration curve to

determine the relative intensities of the emitted gamma rays.

Correct for background radiation by subtracting a background spectrum acquired without

the ¹⁵C source.
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Visualizations
Carbon-15 Decay Scheme
The following diagram illustrates the beta decay of Carbon-15 to Nitrogen-15, showing the

population of the ground and first excited states.
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Decay scheme of Carbon-15.

Experimental Workflow for Gamma-Ray Spectroscopy
This diagram outlines the logical flow of the experimental procedure for measuring the gamma-

ray spectrum of ¹⁵C decay.
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Experimental workflow diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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